Cas no 74058-77-8 (Hexadecanamide,N-(4-hydroxyphenyl)-)

Hexadecanamide,N-(4-hydroxyphenyl)- structure
74058-77-8 structure
Product Name:Hexadecanamide,N-(4-hydroxyphenyl)-
CAS No:74058-77-8
MF:C22H37NO2
MW:347.534686803818
CID:575222
PubChem ID:292039
Update Time:2025-04-19

Hexadecanamide,N-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanamide,N-(4-hydroxyphenyl)-
    • 4'-O-methylnorbelladine
    • 4-Palmitoylamino-phenol
    • 5-(((2-(4-HYDROXYPHENYL)ETHYL)AMINO)METHYL)-2-METHOXYPHENOL
    • 5-(([2-(4-Hydroxyphenyl)ethyl]amino)methyl)-2-methoxyphenol
    • AC1L5PA5
    • N-(4-hydroxyphenethyl)-(3
    • N-(p-Hydroxyphenethyl)-N-(3-hydroxy-4-methoxy)benzylamine
    • N-isovanillyltyramine
    • NSC77594
    • O-Methyl-norbelladin
    • O-methylnorbelladine
    • palmitic acid-(4-hydroxy-anilide)
    • Palmitinsaeure-(4-hydroxy-anilid)
    • Probes2_000396
    • 4'-HYDROXYPALMITANILIDE
    • DTXSID90995512
    • N-(4-Hydroxyphenyl)palmitamide
    • CHEMBL34340
    • NSC157644
    • n-(4-hydroxyphenyl)hexadecanamide
    • NSC-157644
    • SCHEMBL7264166
    • 74058-77-8
    • AKOS024333383
    • Inchi: 1S/C22H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(25)23-20-16-18-21(24)19-17-20/h16-19,24H,2-15H2,1H3,(H,23,25)
    • InChI Key: XIOHVMVLOJUORA-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)NC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 347.282
  • Monoisotopic Mass: 347.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 0.987
  • Boiling Point: 520.2°C at 760 mmHg
  • Flash Point: 268.4°C
  • Refractive Index: 1.521
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